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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650 Get Quote

Optimizing Carbomer 980 Gel Viscosity: A
Technical Support Guide
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on optimizing the viscosity of

Carbomer 980 gels for a variety of applications. Whether you are troubleshooting an existing

formulation or developing a new one, this resource offers detailed experimental protocols,

answers to frequently asked questions, and data-driven insights to help you achieve your

desired rheological properties.
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Frequently Asked Questions (FAQs)
1. What is the optimal pH range for achieving maximum viscosity with Carbomer 980?
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The viscosity of a Carbomer 980 gel is highly dependent on pH. Unneutralized, an aqueous

dispersion of Carbomer 980 will have a pH of approximately 3.[1] As a neutralizer is added, the

polymer chains begin to uncoil due to electrostatic repulsion between the negatively charged

carboxylate groups, leading to a significant increase in viscosity.[1][2] The optimal pH range for

achieving maximum viscosity is typically between 6.0 and 7.5.[3][4] Within this range, the

acrylic acid polymer is fully neutralized, resulting in the highest degree of polymer chain

extension and, consequently, the highest viscosity.[4] While high viscosities can be achieved in

a broader pH range of 5.0 to 9.0, exceeding a pH of 10 can lead to a decrease in viscosity.[3][5]

[6]

2. How does the concentration of Carbomer 980 affect the final viscosity of the gel?

The concentration of Carbomer 980 is directly proportional to the viscosity of the resulting gel.

[7] Higher concentrations of the polymer will result in a more viscous gel. For many

applications, a concentration between 0.2% and 1.0% by weight is sufficient to achieve the

desired thickening effect.[8] For skincare products, it is often recommended to keep the final

concentration below 0.8% to avoid a film-like feeling on the skin.[9]

3. What are the most common neutralizers for Carbomer 980, and how do they differ?

Common neutralizers include inorganic bases like sodium hydroxide (NaOH) and potassium

hydroxide (KOH), and organic amines such as triethanolamine (TEA).[9][10]

Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH): These are strong bases that

provide rapid and efficient neutralization. They are often used in aqueous systems.[10]

Triethanolamine (TEA): This is a milder, organic amine that is frequently used in cosmetic

and pharmaceutical formulations. It can help to create sparklingly clear gels.[11] In

hydroalcoholic systems, the choice of neutralizer is critical, as some may not be soluble.[4]

For instance, in formulations with a high alcohol content, Triisopropanolamine (TIPA) might

be a better choice.[1]

The choice of neutralizer can influence the final properties of the gel, including its clarity and

texture.[7]

4. Can electrolytes be included in Carbomer 980 gel formulations?
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Carbomer 980 gels are sensitive to the presence of electrolytes, such as salts.[7] The addition

of electrolytes can cause a significant drop in viscosity.[1][7] This is due to the shielding of the

negative charges on the polymer backbone, which reduces the electrostatic repulsion and

allows the polymer chains to coil up again.[7] Divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺,

Al³⁺) have a more pronounced effect on viscosity reduction than monovalent cations (e.g., Na⁺,

K⁺).[7] If electrolytes are a necessary component of the formulation, using a salt-tolerant grade

of carbomer, such as Carbopol® Ultrez 30, may be beneficial.[1]

5. What is the best way to disperse Carbomer 980 powder to avoid clumping?

Proper dispersion is crucial to avoid the formation of "fish eyes" or clumps of unhydrated

polymer. The powder should be added to the vortex of a rapidly stirred liquid to ensure that

each particle is wetted individually.[12] Using a sieve to sprinkle the powder slowly and evenly

onto the surface of the liquid is also a highly effective method.[12] To further improve

dispersion, you can pre-wet the Carbomer 980 with a non-aqueous solvent like glycerin or

propylene glycol before adding it to the water phase.[6][10]
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Issue Potential Cause(s) Recommended Solution(s)

Low Viscosity

- Incorrect pH: The pH is

outside the optimal range of

6.0-7.5.[3][4]- Presence of

Electrolytes: Salts or other

ionic ingredients are present in

the formulation.[1][7]-

Insufficient Polymer

Concentration: The amount of

Carbomer 980 is too low.-

Excessive Shear: High shear

mixing after neutralization can

permanently break down the

polymer network, leading to a

loss of viscosity.[12]

- Adjust the pH to within the

6.0-7.5 range using a suitable

neutralizer.- If electrolytes are

necessary, consider using a

salt-tolerant grade of

carbomer.[1] Alternatively, add

a chelating agent like EDTA to

bind metal ions.[9]- Increase

the concentration of Carbomer

980 in increments.- Reduce

the shear rate or mixing time

after the gel has been

neutralized.[1]

Lumps or "Fish Eyes" in the

Gel

- Improper Dispersion: The

Carbomer 980 powder was

added too quickly or without

sufficient agitation, leading to

the formation of agglomerates.

[12]

- Ensure the powder is sifted

and added slowly to the vortex

of a well-agitated liquid.[12]-

Pre-wet the Carbomer 980 with

a non-aqueous liquid like

glycerin or propylene glycol

before adding it to water.[6]

[10]- Allow sufficient time for

the polymer to fully hydrate

before neutralization. This can

take several hours.[13]
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Cloudy or Hazy Gel

- Incomplete Hydration: The

Carbomer 980 has not fully

hydrated.- Air Entrapment:

Vigorous mixing can introduce

air bubbles that are difficult to

remove.[14]- Incompatible

Ingredients: Certain

ingredients may not be fully

soluble or may interact with the

carbomer.

- Allow more time for hydration,

stirring occasionally.[13]- Use a

slower mixing speed to

minimize aeration. If bubbles

are present, allow the gel to

stand undisturbed for them to

dissipate.- Review the

compatibility of all formulation

components with Carbomer

980.

Stringy or "Snotty" Texture

- Over-neutralization: The pH

has been raised too high,

causing the gel structure to

start breaking down.[6]

- Carefully monitor the pH

during neutralization and avoid

exceeding the optimal range. If

the pH is too high, it can

sometimes be adjusted back

with a small amount of an

acidic solution, but this may

impact the final viscosity.

Experimental Protocols
Protocol 1: Basic Carbomer 980 Gel Preparation and
Neutralization
Objective: To prepare a simple aqueous gel and optimize its viscosity through pH adjustment.

Materials:

Carbomer 980 powder

Deionized water

Neutralizer solution (e.g., 10% w/w Sodium Hydroxide or 10% w/w Triethanolamine)

Beaker

Overhead stirrer or magnetic stirrer
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pH meter

Viscometer

Methodology:

Weigh the required amount of deionized water into a beaker.

While stirring the water to create a vortex, slowly and evenly sift the Carbomer 980 powder

onto the surface of the water. Avoid dumping the powder in all at once to prevent clumping.

Continue stirring until the powder is fully dispersed. This may take 30-60 minutes.

Allow the dispersion to hydrate for at least one hour. For best results, allow it to hydrate

overnight. The solution will appear translucent and slightly viscous.

Begin adding the neutralizer solution dropwise while continuously monitoring the pH of the

dispersion with a calibrated pH meter.

Observe the increase in viscosity as the pH rises.

Continue adding the neutralizer until the target pH (typically between 6.0 and 7.5) is reached.

Measure the final viscosity of the gel using a viscometer.

Protocol 2: Evaluating the Effect of Electrolytes on
Viscosity
Objective: To determine the impact of a specific salt on the viscosity of a Carbomer 980 gel.

Materials:

Pre-prepared Carbomer 980 gel (from Protocol 1)

Salt solution of known concentration (e.g., 10% w/w Sodium Chloride)

Beakers

Troubleshooting & Optimization
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Stirrer

Viscometer

Methodology:

Weigh out several equal aliquots of the pre-prepared Carbomer 980 gel into separate

beakers.

To each beaker, add a different, precisely measured amount of the salt solution. Ensure one

beaker is left as a control with no added salt.

Gently stir each sample to ensure uniform distribution of the salt. Avoid high shear mixing.

Allow the samples to equilibrate for at least 30 minutes.

Measure the viscosity of each sample and the control.

Record the viscosity as a function of the salt concentration.

Data Tables
Table 1: Effect of Carbomer 980 Concentration on Viscosity

Carbomer 980 Concentration (% w/w) Typical Viscosity Range (cP) at pH 7.0

0.2 5,000 - 15,000

0.5 40,000 - 60,000

1.0 60,000 - 80,000

Note: These are approximate values and can vary depending on the specific neutralizer used,

the shear history of the gel, and the measurement parameters.

Table 2: Influence of Neutralizer on Gel Properties
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Neutralizer Typical Characteristics

Sodium Hydroxide (NaOH)
- High efficiency- Can produce very clear gels-

Strong base, requires careful handling

Triethanolamine (TEA)

- Milder base- Often used in cosmetics for its

good skin feel- Can produce sparklingly clear

gels

Potassium Hydroxide (KOH)
- Similar to NaOH in efficiency- Can be used to

formulate "potassium-based" products

Visualizations
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Caption: Workflow for Carbomer 980 Gel Formulation and Viscosity Optimization.
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Potential Causes

Solutions

Low Viscosity Issue

Incorrect pH? Electrolytes Present? Excessive Shear?

Adjust pH to 6.0-7.5 Add Chelating Agent
(e.g., EDTA)

Reduce Mixing Speed/
Time Post-Neutralization
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Caption: Troubleshooting Logic for Low Viscosity in Carbomer 980 Gels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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